Cas no 1270402-45-3 (CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE)

Cyclopropyl(3,4,5-trifluorophenyl)methanamine is a fluorinated aromatic amine derivative featuring a cyclopropylmethylamine moiety. Its key structural attributes include the electron-withdrawing trifluorophenyl group and the strained cyclopropane ring, which contribute to its unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for the development of CNS-targeting molecules or enzyme inhibitors due to its balanced steric and electronic properties. High purity grades are available for research applications requiring precise structural control.
CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE structure
1270402-45-3 structure
Product Name:CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE
CAS No:1270402-45-3
MF:C10H10F3N
MW:201.188313007355
CID:5583203
PubChem ID:64491467
Update Time:2025-08-04

CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

    • CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE
    • Benzenemethanamine, α-cyclopropyl-3,4,5-trifluoro-
    • 1270402-45-3
    • A1-16615
    • AKOS013815550
    • cyclopropyl-(3,4,5-trifluorophenyl)methanamine
    • Inchi: 1S/C10H10F3N/c11-7-3-6(4-8(12)9(7)13)10(14)5-1-2-5/h3-5,10H,1-2,14H2
    • InChI Key: UDSXJYZUZQPIHH-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C(C1CC1)N)F)F

Computed Properties

  • Exact Mass: 201.07653381g/mol
  • Monoisotopic Mass: 201.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • Boiling Point: 231.4±35.0 °C(Predicted)
  • pka: 8.72±0.10(Predicted)

CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1609186-2.5g
Cyclopropyl(3,4,5-trifluorophenyl)methanamine
1270402-45-3 98%
2.5g
¥17083.00 2024-08-09

Additional information on CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE

CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE (CAS No. 1270402-45-3): A Comprehensive Overview

CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE (CAS No. 1270402-45-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and trifluorophenyl moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE consists of a cyclopropyl group attached to a methanamine moiety, which is further substituted with a 3,4,5-trifluorophenyl ring. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, including enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. The trifluorophenyl group is known to enhance the binding affinity to specific receptors involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE has also been investigated for its potential as an antiviral agent. A study conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of certain viruses by interfering with key viral enzymes. This finding opens up new avenues for the development of antiviral therapies targeting specific viral infections.

The synthetic accessibility of CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. This ease of synthesis allows for efficient scale-up and optimization processes, which are essential for advancing compounds from the laboratory to clinical trials.

In terms of safety and toxicity profiles, preliminary studies have indicated that CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE exhibits favorable properties. In vitro cytotoxicity assays have shown low toxicity levels at therapeutic concentrations, suggesting that this compound may have a wide therapeutic window. However, further in vivo studies are necessary to fully evaluate its safety and efficacy in animal models before proceeding to human clinical trials.

The potential applications of CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE extend beyond its direct therapeutic uses. The compound's unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University have utilized this compound as a building block in the development of novel anticancer agents with improved selectivity and reduced side effects.

In conclusion, CYCLOPROPYL(3,4,5-TRIFLUOROPHENYL)METHANAMINE (CAS No. 1270402-45-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.

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